1,2,3,4,7,8,9-Heptachlorodibenzofuran

Specification

• CAS No.: 55673-89-7
• Molecular Formula: C12HCl7O
• Molecular Weight: 409.3 g/mol
• IUPAC Name: 1,2,3,4,7,8,9-heptachlorodibenzofuran
• Standard InChI: InChI=1S/C12HCl7O/c13-2-1-3-4(7(15)6(2)14)5-8(16)9(17)10(18)11(19)12(5)20-3/h1H
• Standard InChI Key: VEZCTZWLJYWARH-UHFFFAOYSA-N
• SMILES: C1=C2C(=C(C(=C1Cl)Cl)Cl)C3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
• Canonical SMILES: C1=C2C(=C(C(=C1Cl)Cl)Cl)C3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl

Introduction

Chemical Identity and Classification

Structural Characteristics and Classification

1,2,3,4,7,8,9-Heptachlorodibenzofuran belongs to the class of organic compounds known as polychlorinated dibenzofurans (PCDFs). It is specifically a congener containing seven chlorine atoms positioned at the 1,2,3,4,7,8, and 9 positions of the dibenzofuran molecule. PCDFs are a family of 135 different compounds that share the same basic structure but differ in the number and position of chlorine atoms. This specific congener is particularly significant as it contains chlorination patterns that contribute to its dioxin-like toxicity profile.

Nomenclature and Identification

The compound is formally identified as 1,2,3,4,7,8,9-Heptachlorodibenzofuran with the synonym 1,2,3,4,7,8,9-HpCDF. Its chemical identification parameters include:

Parameter	Value
CAS Registry Number	55673-89-7
Chemical Formula	C₁₂HCl₇O
IUPAC Name	3,4,5,6,11,12,13-heptachloro-8-oxatricyclo[7.4.0.0²,⁷]trideca-1(13),2,4,6,9,11-hexaene
Average Molecular Mass	409.307 g/mol
Monoisotopic Mass	405.785 g/mol
InChI Key	VEZCTZWLJYWAR

The compound's structure features seven chlorine atoms attached to specific carbon positions on the dibenzofuran core structure, creating its unique toxicological profile.

Occurrence and Environmental Distribution

Environmental Presence

Environmental monitoring has detected 1,2,3,4,7,8,9-Heptachlorodibenzofuran in various matrices. It has been found in:

• Air samples collected near municipal waste incinerators

• Human breast milk samples, indicating bioaccumulation concerns

• Soil and sediment samples, as evidenced by environmental monitoring data

The compound's presence in these diverse environmental compartments underscores its persistence and potential for widespread distribution in ecosystems.

Physical and Chemical Properties

Structural and Physical Characteristics

The physical and chemical properties of 1,2,3,4,7,8,9-Heptachlorodibenzofuran contribute to its environmental persistence and bioaccumulation potential. Its chemical structure contains a dibenzofuran core with seven chlorine atoms at specific positions.

Solubility and Stability

According to available data, 1,2,3,4,7,8,9-Heptachlorodibenzofuran is:

Property	Characteristic
Solubility in Chloroform	Slightly soluble
Physical State	Solid
Stability	Highly stable in environment
Recommended Storage	-20°C

The compound's limited solubility in most aqueous solutions but slight solubility in organic solvents like chloroform contributes to its bioaccumulation potential in fatty tissues. Its environmental stability results from the strong carbon-chlorine bonds that resist degradation under normal environmental conditions.

Toxicological Profile

Mechanism of Toxicity

1,2,3,4,7,8,9-Heptachlorodibenzofuran exhibits dioxin-like toxicity through its interaction with the aryl hydrocarbon receptor (AhR) pathway. Specifically, it:

• Induces expression of genes encoding cytochrome P450 (CYP) isoforms CYP1A1 and CYP1B1

• Increases expression of the aryl hydrocarbon receptor repressor (AhRR)

• Enhances ethoxyresorufin-O-deethylase (EROD) activity in human peripheral blood lymphocytes in a concentration-dependent manner

• Increases hepatic microsomal aryl hydrocarbon hydroxylase (AHH) activity

These molecular mechanisms lead to its observed toxic effects on multiple organ systems.

Immunotoxicity

Research has demonstrated that 1,2,3,4,7,8,9-Heptachlorodibenzofuran has pronounced immunosuppressive effects. It decreases the number of splenic plaque-forming cells in mice induced with sheep red blood cells, with an ED₅₀ of approximately 12 nmol/kg. This immunosuppression occurs at relatively low concentrations, indicating high potency for immune system disruption.

Cancer Potency Parameter	Value
Inhalation Unit Risk (μg/cubic meter)⁻¹	3.8 × 10⁻¹
Inhalation Slope Factor (mg/kg-day)⁻¹	1.3 × 10³
Oral Slope Factor (mg/kg-day)⁻¹	1.3 × 10³

These extremely high values for cancer slope factors indicate that even low exposures to this compound may present significant cancer risks.

Health and Environmental Hazards

Acute Toxicity Classification

Safety data indicates that 1,2,3,4,7,8,9-Heptachlorodibenzofuran is classified at the highest level of acute toxicity. According to the Globally Harmonized System (GHS) classification, it is categorized as:

• Acute Toxicity - Oral Category 1: Fatal if swallowed

• Acute Toxicity - Dermal Category 1: Fatal in contact with skin

• Acute Toxicity - Inhalation Category 1: Fatal if inhaled

This classification places it among the most hazardous chemical substances in terms of acute toxicity.

Other Health Hazards

Beyond acute toxicity, the compound poses multiple additional health hazards, including:

• Aspiration Hazard Category 1: May be fatal if swallowed and enters airways

• Skin Irritation Category 2: Causes skin irritation

• Eye Irritation Category 2A: Causes serious eye irritation

• Specific Target Organ Toxicity - Single Exposure Category 3: May cause drowsiness or dizziness

These diverse toxicological endpoints indicate a broad spectrum of potential adverse health effects from exposure.

Environmental Hazards

The compound presents severe environmental concerns, particularly for aquatic ecosystems. It is classified as:

• Aquatic Acute Category 1: Very toxic to aquatic life

• Aquatic Chronic Category 1: Very toxic to aquatic life with long lasting effects

These classifications reflect the compound's high toxicity potential for environmental organisms and its persistence in ecological systems.

Environmental Monitoring and Detection

Environmental Sampling Data

Environmental monitoring has detected 1,2,3,4,7,8,9-Heptachlorodibenzofuran in various environmental matrices. Soil and sediment sampling data show detectable levels, often reported in nanograms per kilogram (ng/kg). For example, one data set reported concentrations ranging from 0.24 J to 0.99 J ng/kg across several samples. The "J" qualifier typically indicates an estimated value below quantitation limits but above detection limits.

Analytical Methods

Detection of 1,2,3,4,7,8,9-Heptachlorodibenzofuran in environmental and biological samples typically requires sophisticated analytical instrumentation. Common methods include:

• High-resolution gas chromatography coupled with high-resolution mass spectrometry (HRGC/HRMS)

• Liquid chromatography with tandem mass spectrometry (LC-MS/MS)

These methods allow for detection of this compound at extremely low concentrations, often in the parts-per-trillion range, which is essential given its high toxicity at minimal exposure levels.

Regulatory Status and Management

Regulatory Classification

Due to its high toxicity, 1,2,3,4,7,8,9-Heptachlorodibenzofuran is subject to strict regulatory controls. The compound is classified under UN Model Regulations as "UN 3288 TOXIC SOLID, INORGANIC, N.O.S., 6.1, I, ENVIRONMENTALLY HAZARDOUS". This classification dictates specific requirements for handling, transportation, and disposal.